N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(5-chloro-2-methoxyphenyl)-1-N,1-N-diethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C18H26ClN3O3/c1-4-21(5-2)18(24)22-10-8-13(9-11-22)17(23)20-15-12-14(19)6-7-16(15)25-3/h6-7,12-13H,4-5,8-11H2,1-3H3,(H,20,23)
• InChI Key: TZFVRDOESMHMDX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C18H26ClN3O3
• Molecular Weight: 367.9 g/mol

Description

N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first developed by a team of researchers at Upjohn in the 1970s. However, it was never marketed for medical use due to its high abuse potential.

Mechanism of Action

N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide acts on the mu-opioid receptor in the brain, which results in the release of neurotransmitters such as dopamine and serotonin. This leads to pain relief and a feeling of euphoria. However, prolonged use of this compound can lead to addiction and other adverse effects.
Biochemical and Physiological Effects:
This compound has been found to have a similar effect to other opioids, such as morphine and fentanyl. It can cause respiratory depression, sedation, and euphoria. However, it also has a higher risk of causing seizures and other adverse effects.

Advantages and Limitations for Lab Experiments

N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide has been used in laboratory experiments to study the effects of opioids on the brain. It has a high affinity for the mu-opioid receptor, which makes it a useful tool for studying the opioid system. However, its high abuse potential and adverse effects limit its use in laboratory experiments.

Future Directions

There are several future directions for research on N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide. One area of research is to develop new opioid medications with fewer side effects and a lower risk of addiction. Another area of research is to study the long-term effects of this compound on the brain and the body. Finally, there is a need for more research on the abuse potential and adverse effects of this compound.

Synthesis Methods

The synthesis of N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide involves the condensation of 5-chloro-2-methoxyaniline with diethyl malonate to form the corresponding diethyl ester. This is followed by the reaction with piperidine to form the final product, this compound. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

N~4~-(5-chloro-2-methoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide has been used in scientific research to study the opioid receptors in the brain. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for pain relief and euphoria. This compound has been used to study the effects of opioids on the brain and to develop new opioid medications with fewer side effects.